Cas no 262852-01-7 ({3-fluorobicyclo[1.1.1]pentan-1-yl}methanol)
![{3-fluorobicyclo[1.1.1]pentan-1-yl}methanol structure](https://ossimg.kuujia.com/scimg/263000/262852-01-7x500.png)
262852-01-7 structure
Product Name:{3-fluorobicyclo[1.1.1]pentan-1-yl}methanol
CAS No:262852-01-7
MF:C6H9FO
MW:116.133465528488
MDL:MFCD29037345
CID:4643364
PubChem ID:23237089
Update Time:2024-11-04
{3-fluorobicyclo[1.1.1]pentan-1-yl}methanol Chemical and Physical Properties
Names and Identifiers
-
- (3-fluorobicyclo[1.1.1]pentan-1-yl)methanol
- {3-FLUOROBICYCLO[1.1.1]PENTAN-1-YL}METHANOL
- 3-Fluorobicyclo[1.1.1]pentane-1-methanol
- (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanol
- 262852-01-7
- EN300-1703642
- EN300-37374095
- CS-0078589
- SY273212
- SCHEMBL20024141
- MFCD29037345
- BS-45030
- D73938
- {3-fluorobicyclo[1.1.1]pentan-1-yl}methanol
-
- MDL： MFCD29037345
- Inchi： 1S/C6H9FO/c7-6-1-5(2-6,3-6)4-8/h8H,1-4H2
- InChI Key： XDKHOYUFVZFMBS-UHFFFAOYSA-N
- SMILES： FC12CC(CO)(C1)C2
Computed Properties
- Exact Mass: 116.063743068g/mol
- Monoisotopic Mass: 116.063743068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 20.2
{3-fluorobicyclo[1.1.1]pentan-1-yl}methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC405698-100mg |
(3-Fluorobicyclo[1.1.1]pentan-1-yl)methanol |
262852-01-7 | 97% | 100mg |
£1200.00 | 2025-02-21 | |
| Apollo Scientific | PC405698-250mg |
(3-Fluorobicyclo[1.1.1]pentan-1-yl)methanol |
262852-01-7 | 97% | 250mg |
£1750.00 | 2025-02-21 | |
| Enamine | EN300-1703642-1mg |
(3-fluorobicyclo[1.1.1]pentan-1-yl)methanol |
262852-01-7 | 95.0% | 1mg |
$176.0 | 2022-02-28 | |
| Enamine | EN300-1703642-2mg |
(3-fluorobicyclo[1.1.1]pentan-1-yl)methanol |
262852-01-7 | 95.0% | 2mg |
$180.0 | 2022-02-28 | |
| Enamine | EN300-1703642-5mg |
(3-fluorobicyclo[1.1.1]pentan-1-yl)methanol |
262852-01-7 | 95.0% | 5mg |
$199.0 | 2022-02-28 | |
| Enamine | EN300-1703642-10mg |
(3-fluorobicyclo[1.1.1]pentan-1-yl)methanol |
262852-01-7 | 95.0% | 10mg |
$258.0 | 2022-02-28 | |
| Enamine | EN300-1703642-20mg |
(3-fluorobicyclo[1.1.1]pentan-1-yl)methanol |
262852-01-7 | 95.0% | 20mg |
$362.0 | 2022-02-28 | |
| Enamine | EN300-1703642-25mg |
(3-fluorobicyclo[1.1.1]pentan-1-yl)methanol |
262852-01-7 | 95.0% | 25mg |
$396.0 | 2022-02-28 | |
| Enamine | EN300-1703642-50mg |
(3-fluorobicyclo[1.1.1]pentan-1-yl)methanol |
262852-01-7 | 95.0% | 50mg |
$651.0 | 2022-10-09 | |
| Enamine | EN300-1703642-100mg |
(3-fluorobicyclo[1.1.1]pentan-1-yl)methanol |
262852-01-7 | 95.0% | 100mg |
$850.0 | 2022-10-09 |
{3-fluorobicyclo[1.1.1]pentan-1-yl}methanol Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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